Cas no 498548-09-7 (3-PYRROLIDIN-3-YLPYRIDINE)

3-PYRROLIDIN-3-YLPYRIDINE structure
3-PYRROLIDIN-3-YLPYRIDINE structure
Product Name:3-PYRROLIDIN-3-YLPYRIDINE
CAS No:498548-09-7
Molecular Formula:C9H12N2
Molecular Weight:148.20500
CID:932877
PubChem ID:3613651

3-PYRROLIDIN-3-YLPYRIDINE Properties

Names and Identifiers

    • 3-PYRROLIDIN-3-YLPYRIDINE
    • EN300-69088
    • CS-0200205
    • 3-pyrrolidin-3-yl-pyridine
    • Pyridine, 3-(3-pyrrolidinyl)-, (+)- (9CI)
    • 3-pyrrolidine-3-yl pyridine
    • 3-(3-pyrrolidinyl)-pyridine
    • J-510970
    • 150281-46-2
    • AKOS009158456
    • 498548-09-7
    • A827881
    • 3-(3-pyrrolidinyl) pyridine
    • MFCD01862540
    • 498548-11-1
    • TS-01949
    • JNZDYUPZUHCHFK-UHFFFAOYSA-N
    • 3-(pyrrolidin-3-yl)pyridine
    • (+)-3-(Pyrrolidin-3-yl)pyridine
    • Pyridine, 3-(3-pyrrolidinyl)-
    • Pyridine,3-(3-pyrrolidinyl)-, (+)-
    • AR1448
    • A884176
    • 3-(3-pyrrolidinyl)pyridine
    • DTXSID80933903
    • (4-Pyrrolidin-3-Yl)pyridine
    • SB33786
    • SCHEMBL717702
    • DB-011099
    • F2148-0158
    • InChIKey: JNZDYUPZUHCHFK-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H12N2/c1-2-8(6-10-4-1)9-3-5-11-7-9/h1-2,4,6,9,11H,3,5,7H2
    • SMILES: C1CNCC1C2=CN=CC=C2

Computed Properties

  • Exact Mass: 148.10000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 148.1
  • Heavy Atom Count: 11
  • Complexity: 125
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 24.9A^2

Experimental Properties

  • LogP: 1.48730
  • PSA: 24.92000
  • Refractive Index: 1.536
  • Boiling Point: 267 ºC
  • Flash Point: 116 ºC
  • Density: 1.042

3-PYRROLIDIN-3-YLPYRIDINE Related Literature

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